Cas no 941252-78-4 (6-(4-methoxyphenyl)-2-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}pyridine-3-carbonitrile)

• Product Name: 6-(4-methoxyphenyl)-2-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}pyridine-3-carbonitrile
• CAS No: 941252-78-4
• MF: C₂₀H₂₂N₄O₂S
• MW: 382.479282855988
• CID: 5429032
• Update Time: 2025-11-01

6-(4-methoxyphenyl)-2-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-2-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylpyridine-3-carbonitrile
• 6-(4-methoxyphenyl)-2-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}pyridine-3-carbonitrile

• Inchi： 1S/C20H22N4O2S/c1-23-9-11-24(12-10-23)19(25)14-27-20-16(13-21)5-8-18(22-20)15-3-6-17(26-2)7-4-15/h3-8H,9-12,14H2,1-2H3
• InChI Key： JJZKSEYTZGCHPU-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCN(C)CC2)=O)=NC(C2=CC=C(OC)C=C2)=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-methoxyphenyl)-2-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}pyridine-3-carbonitrile

Recent Advances in the Study of 6-(4-methoxyphenyl)-2-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}pyridine-3-carbonitrile (CAS: 941252-78-4)

The compound 6-(4-methoxyphenyl)-2-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}pyridine-3-carbonitrile (CAS: 941252-78-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyridine-carbonitrile core and methoxyphenyl substituent, has been the subject of several studies exploring its pharmacological properties and mechanisms of action.

Recent research has focused on the compound's kinase inhibitory activity, particularly its interaction with key signaling pathways involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule exhibits potent inhibitory effects against a subset of tyrosine kinases, with IC50 values in the low nanomolar range for specific targets. The presence of the 4-methylpiperazine moiety appears to play a crucial role in the compound's binding affinity and selectivity profile.

Structural-activity relationship (SAR) studies have revealed that modifications to the methoxyphenyl group can significantly influence the compound's pharmacokinetic properties without compromising its biological activity. Researchers at several pharmaceutical companies have filed patents covering derivatives of this core structure, indicating growing commercial interest in this chemical scaffold.

In vitro and in vivo studies conducted in 2024 have shown promising results in models of inflammatory diseases, suggesting potential applications beyond oncology. The compound's ability to modulate immune responses through its interaction with PI3Kδ and other signaling molecules has opened new avenues for therapeutic development. However, challenges remain in optimizing its metabolic stability and reducing off-target effects.

Ongoing clinical trials are evaluating the safety and efficacy of related compounds in human subjects, with preliminary data expected in late 2024. The development of this chemical entity represents an important step forward in the design of multi-targeted therapeutic agents with improved specificity and reduced side effect profiles.

Future research directions include the exploration of combination therapies and the development of prodrug formulations to enhance bioavailability. The compound's unique chemical features continue to make it a valuable tool for understanding complex biological systems and developing novel treatment strategies for challenging medical conditions.